Cas no 1388032-24-3 (5-(4-Methoxyphenyl)-1,3,4-thiadiazole-2-carboxylic acid)

• Product Name: 5-(4-Methoxyphenyl)-1,3,4-thiadiazole-2-carboxylic acid
• CAS No: 1388032-24-3
• MF: C₁₀H₈N₂O₃S
• MW: 236.247120857239
• MDL: MFCD22565368
• CID: 4698190
• Update Time: 2025-05-23

5-(4-Methoxyphenyl)-1,3,4-thiadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxyphenyl)-1,3,4-thiadiazole-2-carboxylic acid
• 5-(4-Methoxyphenyl)-1,3,4-thiadiazole-2-carboxylic acid

• MDL： MFCD22565368
• Inchi： 1S/C10H8N2O3S/c1-15-7-4-2-6(3-5-7)8-11-12-9(16-8)10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key： LLCDSMYLCXALNA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NN=C1C1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Topological Polar Surface Area: 101

Experimental Properties

• Color/Form: No data avaiable

5-(4-Methoxyphenyl)-1,3,4-thiadiazole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(4-Methoxyphenyl)-1,3,4-thiadiazole-2-carboxylic acid

Introduction to 5-(4-Methoxyphenyl)-1,3,4-thiadiazole-2-carboxylic acid (CAS No. 1388032-24-3)

5-(4-Methoxyphenyl)-1,3,4-thiadiazole-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1388032-24-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the thiadiazole family, a class of molecules known for their diverse biological activities and potential applications in drug development. The structural framework of 5-(4-Methoxyphenyl)-1,3,4-thiadiazole-2-carboxylic acid consists of a thiadiazole core substituted with a 4-methoxyphenyl group at the 5-position and a carboxylic acid moiety at the 2-position. Such structural features make it a valuable scaffold for designing novel therapeutic agents.

The thiadiazole core is a six-membered aromatic ring containing sulfur and nitrogen atoms at positions 1 and 3, respectively. This unique arrangement imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The presence of the 4-methoxyphenyl group enhances the lipophilicity and metabolic stability of the compound, while the carboxylic acid functionality allows for further derivatization, enabling the creation of more complex derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in thiadiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating the thiadiazole scaffold exhibit potential in various therapeutic areas, including antimicrobial, anti-inflammatory, antiviral, and anticancer applications. The 5-(4-Methoxyphenyl)-1,3,4-thiadiazole-2-carboxylic acid derivative has been investigated for its pharmacological profile, showing promising results in preclinical studies.

One of the most compelling aspects of 5-(4-Methoxyphenyl)-1,3,4-thiadiazole-2-carboxylic acid is its ability to modulate key biological pathways. Research has highlighted its potential as an inhibitor of enzymes involved in cancer cell proliferation and survival. Specifically, studies suggest that this compound may interfere with signaling pathways such as PI3K/Akt and MAPK, which are commonly dysregulated in various types of cancer. By targeting these pathways, 5-(4-Methoxyphenyl)-1,3,4-thiadiazole-2-carboxylic acid could potentially disrupt tumor growth and promote apoptosis in cancer cells.

Furthermore, the 4-methoxyphenyl substituent plays a crucial role in enhancing the bioavailability and binding affinity of the compound. Methoxy groups are known to improve solubility and metabolic stability, making 5-(4-Methoxyphenyl)-1,3,4-thiadiazole-2-carboxylic acid more suitable for oral administration or other routes of delivery. This feature is particularly important in drug development, as it increases the likelihood of successful clinical translation.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the pharmacological properties of 5-(4-Methoxyphenyl)-1,3,4-thiadiazole-2-carboxylic acid. Molecular docking studies have revealed that this compound can interact with various protein targets with high affinity. For instance, simulations have shown that it may bind to enzymes such as cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By inhibiting CDK activity, 5-(4-Methoxyphenyl)-1,3,4-thiadiazole-2-carboxylic acid could potentially prevent uncontrolled cell division and induce tumor regression.

The carboxylic acid group at the 2-position of 5-(4-Methoxyphenyl)-1,3,4-thiadiazole-2-carboxylic acid offers additional opportunities for chemical modification. This functionality can be used to attach other pharmacophores or linkers, expanding the chemical space available for drug discovery. For example, conjugation with nucleoside analogs or other bioactive molecules could lead to novel hybrid compounds with enhanced therapeutic efficacy.

In addition to its potential in oncology research, 5-(4-Methoxyphenyl)-1，3，4-thiadiazole-2-carboxylic acid has shown promise in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions，including arthritis、atherosclerosis、and neurodegenerative disorders。Studies indicate that thiadiazole derivatives can modulate inflammatory responses by inhibiting key pro-inflammatory cytokines such as TNF-alpha、IL-6、and IL-1beta。The structural features of 5-(4-Methoxyphenyl)-1，3，4-thiadiazole-2-carboxylic acid make it a suitable candidate for developing anti-inflammatory agents with improved selectivity and reduced side effects。

The synthesis of 5-(4-Methoxyphenyl)-1，3，4-thiadiazole-2-carboxylic acid involves multi-step organic reactions，typically starting from readily available precursors such as 4-methoxybenzaldehyde。The process often includes condensation reactions、cyclization steps、and functional group transformations to construct the thiadiazole core。Recent improvements in synthetic methodologies have enabled more efficient and scalable production methods，making this compound more accessible for research purposes。

Evaluation of 5-(4-Methoxyphenyl)-1，3，4-thiadiazole-2-carboxylic acid’s pharmacokinetic profile is essential for determining its clinical potential。In vitro studies have demonstrated good solubility、stability、and bioavailability，suggesting that it may be suitable for oral administration。Further preclinical studies are needed to assess its distribution、metabolism、and excretion kinetics。These data will provide critical insights into optimizing dosing regimens and minimizing potential toxicities。

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for novel bioactive compounds like 5-(4-Methoxyphenyl)-1，3，4-thiadiazole-2-carboxylic acid。HTS allows researchers to rapidly test thousands of compounds against various biological targets，identifying those with promising activity profiles。This approach has been instrumental in identifying lead compounds that undergo further optimization into clinical candidates。

The future directions for research on 5-(4-Methoxyphenyl)-1，3，4-thiadiazole-2-carboxylic acid include exploring its mechanism of action in greater detail。Understanding how this compound interacts with biological targets at the molecular level will provide valuable insights into its therapeutic effects。Additionally，investigations into structure-based drug design can help refine its chemical structure to enhance potency、selectivity、and pharmacokinetic properties。

Collaborative efforts between academic researchers and pharmaceutical companies are crucial for advancing the development of thiadiazole derivatives like 5-(4-Methoxyphenyl)-1，3，4-thiadiazole-2-carboxylic acid。Such partnerships can facilitate translational research efforts from benchside to bedside，ensuring that promising compounds reach patients in need。By leveraging interdisciplinary approaches and innovative technologies，the full potential of this compound can be realized in addressing unmet medical needs。